N~2~-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetyl]-N-pyridin-3-ylglycinamide
CAS No.:
Cat. No.: VC14811676
Molecular Formula: C16H14N6O3
Molecular Weight: 338.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C16H14N6O3 |
|---|---|
| Molecular Weight | 338.32 g/mol |
| IUPAC Name | 2-[[2-(4-oxo-1,2,3-benzotriazin-3-yl)acetyl]amino]-N-pyridin-3-ylacetamide |
| Standard InChI | InChI=1S/C16H14N6O3/c23-14(19-11-4-3-7-17-8-11)9-18-15(24)10-22-16(25)12-5-1-2-6-13(12)20-21-22/h1-8H,9-10H2,(H,18,24)(H,19,23) |
| Standard InChI Key | JJDLWKKQRIYXMK-UHFFFAOYSA-N |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)N(N=N2)CC(=O)NCC(=O)NC3=CN=CC=C3 |
Introduction
The compound N~2~-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetyl]-N-pyridin-3-ylglycinamide is a synthetic organic molecule that combines a benzotriazine moiety with a pyridine ring. This unique structural combination suggests potential biological activities, although specific details about its properties and applications are not readily available in the current literature. Given the lack of direct information, we will explore related compounds and their properties to infer potential characteristics of this molecule.
Benzotriazine Derivatives
Benzotriazine derivatives are known for their diverse biological activities, including antimicrobial and antifungal properties. For example, 2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)-N-(1,3-thiazol-2-yl)acetamide exhibits significant antimicrobial effects due to its interaction with specific enzymes and proteins.
Pyridine Derivatives
Pyridine derivatives often show pharmacological activity, including antifungal and antibacterial properties. The incorporation of pyridine rings into compounds can enhance their biological activity by facilitating interactions with biological targets .
Potential Biological Activities
Given the structural components of N~2~-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetyl]-N-pyridin-3-ylglycinamide, it is plausible that this compound could exhibit antimicrobial or antifungal properties. The benzotriazine moiety may interact with enzymes or proteins involved in microbial metabolism, while the pyridine ring could enhance these interactions by binding to specific sites on biological targets.
Data Table: Related Compounds
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